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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the performance of KN046, a novel bispecific antibody targeting PD-L1
and CTLA-4, with other therapeutic alternatives. The information is based on available clinical
trial data.

Disclaimer: The majority of the clinical trial data currently available for KNO46 originates from
studies sponsored by its manufacturer, Alphamab Oncology. Truly independent, head-to-head
comparative studies with other checkpoint inhibitors are not yet available in the public domain.
Therefore, the findings presented here should be interpreted with this context in mind. The
user-provided topic "PC-046" has been interpreted as a likely reference to KN046, as our
research yielded no relevant findings for "PC-046."

Mechanism of Action

KNO46 is a bispecific antibody designed to simultaneously target two key immune checkpoint
proteins: Programmed Death-Ligand 1 (PD-L1) and Cytotoxic T-Lymphocyte-Associated
Protein 4 (CTLA-4). By blocking these two pathways, KN046 aims to enhance the body's anti-
tumor immune response. A preclinical study has suggested that KN046 has a higher affinity for
PD-L1 and can mediate the depletion of regulatory T cells in the tumor microenvironment,
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which may lead to a stronger anti-tumor effect and reduced side effects compared to
combination therapies of two separate checkpoint inhibitors[1].
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KNO046 dual-targeting mechanism.

Performance Data in Clinical Trials

The following tables summarize the efficacy and safety data from key clinical trials of KN046 in

various cancer types.

Non-Small Cell Lung Cancer (NSCLC)
Table 1: Efficacy of KN046 in Advanced NSCLC
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Table 2: Safety of KN046 in Advanced NSCLC (Grade =3 Treatment-Related Adverse Events -
TRAES)

Most Common Grade =3
TRAES (%)

Trial Identifier Treatment Arm

Anemia (28.1), Hyperglycemia
NCT03838848 (Phase I1)[2] KNO046 (3 mg/kg & 5 mg/kg) (26.7), Infusion-related

reactions (26.7)

Anemia (87.4), Loss of
NCT04054531 (Phase I)[3] KNO046 + Chemo appetite (72.4), Neutropenia
(70.1)

Triple-Negative Breast Cancer (TNBC)

Table 3: Efficacy of KN046 in Metastatic TNBC (NCT03872791, Phase I1)[4]
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Median PFS Median OS
Treatment Arm N ORR (%)
(months) (months)
KNO046 (3 mg/kg)
_ 16 60.0 8.61 Not Reached
+ nab-paclitaxel
KNO046 (5 mg/k
( _ okg) 11 20.0 3.65 27.73
+ nab-paclitaxel
Overall 27 44.0 7.33 30.92

Table 4: Safety of KN046 in Metastatic TNBC (NCT03872791, Phase II)

Grade of TRAEs Incidence (%)
Any Grade 100
Grade =3 66.7

Experimental Protocols

Below are the detailed methodologies for some of the key experiments cited in the clinical

trials.

Protocol: Phase | Trial of KN046 in Advanced Solid
Tumors (NCT03733951)[1]

o Study Design: This was a multicenter, open-label, dose-escalation and expansion study.

» Patient Population: Patients with histologically or cytologically confirmed advanced
unresectable or metastatic solid tumors who had progressed after standard treatment. Key
inclusion criteria included being at least 18 years old, having at least one measurable lesion,
and an ECOG performance status of O or 1.

o Treatment Administration: KNO46 was administered intravenously. In the dose-escalation
phase, doses of 1, 3, and 5 mg/kg were given every 2 weeks (Q2W), and 5 mg/kg was given
every 3 weeks (Q3W). The recommended Phase Il dose (RP2D) was determined to be 5
mg/kg Q2W.
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o Efficacy Assessment: Tumor response was evaluated every 6 weeks for the first year and
every 12 weeks thereafter, according to RECIST v1.1 criteria.

o Safety Assessment: Adverse events were monitored throughout the study and graded
according to NCI-CTCAE v5.0.

1, 3, 5 mg/kg Q2W
5 mg/kg Q3W

Inclusion/Exclusion Criteria _| RP2D: 5 mg/kg Q2W

Dose Expanst—»Gtﬁcaoy & Safety Assessment Follow-up

Click to download full resolution via product page

Workflow for the NCT03733951 trial.

Protocol: Phase Il Trial of KN046 in Advanced NSCLC
(NCT03838848)[2][5]

o Study Design: A Phase Il, open-label, multicenter study.

» Patient Population: Patients aged 18-75 with histologically or cytologically documented
Stage IV NSCLC who had failed first-line platinum-based chemotherapy. Patients were
required to have at least one measurable lesion and an ECOG performance status of O or 1.

o Treatment Administration: Patients received either 3 mg/kg or 5 mg/kg of KNO46
intravenously every 2 weeks until disease progression or unacceptable toxicity.

o Efficacy Assessment: The primary endpoint was the objective response rate (ORR) as
evaluated by a blinded independent review committee (BIRC) based on RECIST v1.1.

Safety Assessment: Adverse events were monitored and graded using NCI-CTCAE v5.0.

Protocol: Phase Il Trial of KN046 in Metastatic TNBC
(NCT03872791)[4]

o Study Design: An open-label, multicenter, Phase Il study.
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o Patient Population: Treatment-naive patients with locally advanced inoperable or metastatic
TNBC.

o Treatment Administration: Patients received either 3 mg/kg or 5 mg/kg of KNO46 every 2
weeks in combination with nab-paclitaxel.

o Efficacy Assessment: The primary endpoints were ORR and duration of response (DoR).
Secondary endpoints included progression-free survival (PFS) and overall survival (OS).

o Safety Assessment: Safety and tolerability were assessed by monitoring treatment-emergent
adverse events.

Comparison with Other Immunotherapies

Direct comparative data for KNO46 against other checkpoint inhibitors is lacking. However, to
provide context, the following table includes data from a network meta-analysis of other PD-
1/PD-L1 inhibitors in solid tumors. Note: This is not a direct comparison and should be
interpreted with caution.

Table 5: Comparative Efficacy of Other PD-1/PD-L1 Inhibitors in Solid Tumors (Network Meta-
analysis)[5]

Hazard Ratio for Overall Survival (95%
Treatment vs. Control

Crl)
Nivolumab 0.75 (0.62-0.93)
Pembrolizumab 0.71 (0.57-0.89)
Atezolizumab 0.77 (0.62-0.96)

Conclusion

The available data from manufacturer-sponsored trials suggest that KN046, both as a
monotherapy and in combination with chemotherapy, shows promising anti-tumor activity and a
manageable safety profile in certain patient populations with advanced cancers, including
NSCLC and TNBC. The dual-targeting mechanism of action is a novel approach in cancer
immunotherapy.
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However, the core need for independent verification of these findings remains. Without non-
sponsored, head-to-head comparative trials, the relative efficacy and safety of KN046
compared to established immunotherapies like pembrolizumab and durvalumab cannot be
definitively determined. Researchers and clinicians should consider the current data as
preliminary and await further independent validation to fully understand the therapeutic
potential of KNO46.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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